Cas no 108-32-7 (Propylene carbonate)

Propylene carbonate Properties

Names and Identifiers

• Propylene carbonate
• 1,2-PROPANEDIOL CYCLIC CARBONATE
• 1,2-PROPYLENE CARBONATE
• 1,2-PROPYLENE GLYCOL CARBONATE
• 2-OXO-4-METHYL-1,3-DIOXOLANE
• 4-METHYL-1,3-DIOXOL-2-ONE
• 4-METHYL-1,3-DIOXOLAN-2-ONE
• 4-METHYL-1,3-DIOXOLANE-2-ONE
• ARCONATE
• ARCONATE(R) PC
• CARBONIC ACID CYCLIC PROPYLENE ESTER
• CARBONIC ACID PROPYLENE GLYCOL ESTER
• PROPANEDIOL CYCLIC CARBONATE
• PROPYLENE CARBONATE S
• PROPYLENE GLYCOL CARBONATE
• (±)-Methyl-1,3-dioxolan-2-one
• (R,S)-4-Methyl-[1,3]dioxolan-2-one
• 1,2-PDC
• 1,2-Propanediol carbonate
• 1,2-Propanediyl carbonate
• 1,3-Dioxolan-2-one, 4-methyl-
• 1-Methylethylene carbonate
• 4-Met
• 4-Methyl-2-dioxolone
• Cyclic 1,2-propylene carbonate
• Cyclic methylethylene carbonate
• Cyclic propylene carbonate
• Dipropylene carbonate
• Propylene glycol cyclic carbonate
• TAISUANBINGXIZHI
• texacarpc
• Solvenon PC
• arconate5000
• 1.2-Propylene
• Propylencarbonat
• 碳酸丙烯酯
• PC
• Texacar PC
• Arconate 5000
• 4-Methyldioxalone-2
• 4-Methyl-2-oxo-1,3-dioxolane
• Carbonic acid, propylene ester
• Carbonic acid, cyclic prop
• Propylene carbonate 99.5%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
• Propylene carbonate 99.5%, SuperDry, Water≤50 ppm (by K.F.)
• CHEBI:231185
• CS-0076373
• WLN: T5OVOTJ D
• DB-018081
• 4-Methyl-1,3-dioxolan-2-one
• SY066861
• 1,3-dioxolane-2-one, 4-methyl
• Propylene carbonate, Selectophore(TM), >=99.0%
• PROPYLENE CARBONATE (USP-RS)
• AKOS009158417
• NCGC00165974-02
• NCGC00259596-01
• 110320-40-6
• NSC11784
• NCGC00165974-01
• DTXSID2026789
• CHEMBL1733973
• 1,2-Propanediol cyclic carbonate
• MFCD00798264
• BBL027518
• HSDB 6806
• BP-30108
• Carbonic acid, cyclic propylene ester
• PROPYLENE CARBONATE
• STL373011
• P0525
• Propylene carbonate, anhydrous, 99.7%
• PROPYLENE CARBONATE (II)
• PROPYLENE CARBONATE (MART.)
• Tox21_303214
• D05633
• SB66353
• 4-methyl-[1,3]dioxolan-2-one
• propylen carbonate
• SCHEMBL15309
• PROPYLENE CARBONATE [II]
• 4-methyl-1,3-dioxolane-2-one
• BRN 0107913
• PROPYLENE CARBONATE [HSDB]
• DTXCID006789
• R-1,2-Propanediol carbonate
• EC 203-572-1
• NSC-11784
• 8D08K3S51E
• EN300-296359
• Propylene carbonate [NF]
• UNII-8D08K3S51E
• PROPYLENE CARBONATE [USP-RS]
• Propylene carbonate, anhydrous, Water 50ppm Max.
• 5-19-04-00021 (Beilstein Handbook Reference)
• 1,2-Propylene carbonate
• Propylenester kyseliny uhlicite [Czech]
• NSC 11784
• MFCD00798265
• Carbonic acid, cyclic propylene ether
• PROPYLENE CARBONATE [VANDF]
• Propylenecarbonate, 99%
• CAS-108-32-7
• MFCD00005385
• Carbonic acid cyclic methylethylene ester
• Propylene carbonate (Battery grade)
• AI3-19724
• NSC-1913
• NCGC00256995-01
• Propylene carbonate, United States Pharmacopeia (USP) Reference Standard
• Propylene carbonate, Vetec(TM) reagent grade, 98%
• J-002116
• Q415979
• SY008770
• BP-31155
• Propylenester kyseliny uhlicite
• Arconate propylene carbonate
• 1,2-Propanediol cyclic carbonate, 4-Methyl-1,3-dioxolan-2-one
• 2-Oxo-4-methyl-1,3-dioxolane
• 108-32-7
• PC-HP
• (S)-1,2-Propanediol cyclic carbonate
• EINECS 203-572-1
• Propylene carbonate, ReagentPlus(R), 99%
• propylenecarbonate
• NSC1913
• Propylene carbonate, >=99%, acid <10 ppm, H2O <10 ppm
• Propylene carbonate, for HPLC, 99.7%
• PROPYLENE CARBONATE [MART.]
• Tox21_202047
• F0001-0165
• (S)-1,2-Propanediol carbonate
• NS00004305
• Propylene carbonate (NF)
• 1-propanediol cyclic carbonate
• 1,2-Propylene Carbonate
• +Expand

• MDL： MFCD00005385
• InChIKey： RUOJZAUFBMNUDX-UHFFFAOYSA-N
• Inchi： 1S/C4H6O3/c1-3-2-6-4(5)7-3/h3H,2H2,1H3
• SMILES： O1C(=O)OCC1C

Computed Properties

• Exact Mass: 102.03168
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 102.031694
• Heavy Atom Count: 7
• Complexity: 88.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 0.54170
• PSA: 35.53
• Refractive Index: n20/D 1.421(lit.)
• Water Partition Coefficient: 240 g/L (20 ºC)
• Boiling Point: 240 °C(lit.)
• Melting Point: −55 °C (lit.)
• Vapor Pressure: 0.13 mmHg ( 20 °C)
  0.98 mmHg ( 50 °C)
• Flash Point: Fahrenheit: 240.8 ° f < br / > Celsius: 116 ° C < br / >
• FEMA: 3103
• Solubility: 240g/l
• Color/Form: Colorless liquid, odorless, non hygroscopic.
• PH: 7.0 (200g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, acids, bases, reducing agents. Protect from contact with moist air or water.
• Solubility: Soluble in water, alcohol, ether benzene, carbon tetrachloride, ethyl acetate, chloroform, acetone and other solvents. It can selectively dissolve carbon dioxide from gas mixtures.
• Sensitiveness: Sensitive to humidity
• Density: 1.204 g/mL at 25 °C(lit.)

Propylene carbonate Security Information

• Symbol: GHS07
• RTECS：FF9650000
• WGK Germany：1
• Safety Term：S26-S37/39
• Safety Instruction： 26-37/39
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers. Avoid moisture.
• Risk Phrases： 36
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：1.8-14.3%(V)
• FLUKA BRAND F CODES：3-10

Propylene carbonate Customs Data

• HS CODE：29209010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Solvents and Organic Chemicals Organic Solvents